3,4,5-Trifluorophenylphosphonic acid

• IUPAC Name: (3,4,5-trifluorophenyl)phosphonic acid
• InChI: InChI=1S/C6H4F3O3P/c7-4-1-3(13(10,11)12)2-5(8)6(4)9/h1-2H,(H2,10,11,12)
• InChI Key: OIVKSVMLPFPWQO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)F)F)P(=O)(O)O
• Molecular Formula: C6H4F3O3P
• Molecular Weight: 212.06 g/mol

Description

3,4,5-Trifluorophenylphosphonic acid is a useful research compound. Its molecular formula is C6H4F3O3P and its molecular weight is 212.06 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Bioactive Properties and Drug Design : Phosphonic acids are utilized for their bioactive properties in drug and pro-drug development, as well as for bone targeting (Sevrain et al., 2017).

• Material Science and Functionalization of Surfaces : These acids are significant in the design of supramolecular or hybrid materials and for the functionalization of surfaces (Gómez-Alcántara et al., 2006).

• Spectroscopic Applications and Imaging : Phosphonofluoresceins, derived from phosphonic acids, have been developed for enhanced spectroscopic applications, showing potential in intracellular imaging and membrane potential sensing (Turnbull et al., 2021).

• Polymer Science : Phosphonic acids contribute to the synthesis of high molecular weight polymers like aromatic polyetherketones, which have applications in various industrial processes (Colquhoun & Lewis, 1988).

• Liquid Crystalline Behavior : Certain phosphonic acids exhibit lyotropic liquid crystalline behavior, which is pivotal in the development of conductive and structured materials (Hammond et al., 2002).

• Synthesis of Novel Compounds : Phosphonic acids are involved in the synthesis of diverse compounds such as cyclobutylphosphonic acids, which have potential as enzyme inhibitors (Norcross et al., 1997).

• Supramolecular Chemistry : They are used in building two-dimensional hydrogen-bonded supramolecular arrays, showcasing their significance in the development of new materials (Mahmoudkhani & Langer, 2002).

• Antioxidant Agents : Fluorine substituted α-amino phosphonic acids containing specific moieties have been synthesized and evaluated as antioxidant agents (Makki et al., 2018).

• Coordination Polymers and Magnetic Properties : Phosphonate precursors have been used in the design of copper and cobalt coordination polymers with unusual cage array topology and magnetic properties (Yang et al., 2011).

• Green Chemistry and Separation Processes : Ionic liquids with phosphonic acid anions have been explored as novel extractants for rare earths separation, contributing to greener and more efficient chemical processes (Liu et al., 2010).

Synthesis routes and methods

Procedure details

12 M HCl (12 mL, excess) was added to diethyl 3,4,5-trifluorophenylphosphonate (320 mg) in a round bottom flask. The reaction mixture was refluxed for 12 hours. A brown oil was obtained after cooling and removal of the solvent. 1H NMR showed the presence of unreacted starting material. 12 mL of 8 M HCl was added and the reaction mixture refluxed again for several days. The mixture was allowed to cool and stand for several weeks. An off-white solid was obtained after removal of the solvent (190 mg, 76% yield). 1H NMR (400.14 MHz, DMSO) δ 7.49-7.42 (m, 2H). 13C {1H} NMR (100.62 MHz, DMSO) δ 150.1 (dddd, J=251.0, 23.7, 7.3, 2.6 Hz, 2C), 140.5 (dtd, J=253.1, 15.3, 2.6 Hz), 131.8 (dm, J=178.4 Hz), 115.3-114.9 (m, 2C). 31P {1H} NMR (161.97 MHz, DMSO): δ 9.22. Analysis calculated (found) %: C 33.98 (33.94), H 1.90 (1.80). MS (FAB, m/z): 213 (M+, 100%). Exact mass calculated (found) for [M+H]+, m/z): 212.99284 (212.99418).